Cas no 20691-72-9 (4-Iodo-2-nitroaniline)

4-Iodo-2-nitroaniline Properties

Names and Identifiers

• 4-Iodo-2-nitrophenylamine
• 4-Iodo-2-nitroaniline
• 4-Iodo-2-nitro-phenylamine
• 2-nitro-4-iodoaniline
• 4-iodanyl-2-nitro-aniline
• 4-iodo-2-nitro-aniline
• 4-nitro-4-iodoaniline
• Benzenamine,4-iodo-2-nitro
• Benzenamine, 4-iodo-2-nitro-
• 4-iodo-2-nitro-phenyl amine
• Benzenamine,4-iodo-2-nitro-
• QVCRSYXVWPPBFJ-UHFFFAOYSA-
• QVCRSYXVWPPBFJ-UHFFFAOYSA-N
• 4-IODO-2-NITRO-BENZENAMINE
• SBB064808
• CM11500
• AS05393
• WT82324
• I1029
• FT-0645992
• 4-Iodo-2-nitroaniline, 97%
• SY008185
• MFCD06808526
• 4-iodo-2-nitrobenzenamine
• InChI=1/C6H5IN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2
• AC-22949
• AS-5613
• DTXSID70463820
• AB9490
• J-013528
• A814819
• CS-W007996
• J-515555
• AKOS005291510
• SCHEMBL571279
• doi:10.14272/QVCRSYXVWPPBFJ-UHFFFAOYSA-N.1
• AM20030317
• 20691-72-9
• EN300-299294
• 2-Amino-5-iodonitrobenzene
• DB-014487
• +Expand

• MDL： MFCD06808526
• InChIKey： QVCRSYXVWPPBFJ-UHFFFAOYSA-N
• Inchi： 1S/C6H5IN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2
• SMILES： IC1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])N([H])[H]

Computed Properties

• Exact Mass: 263.93957g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 263.93957g/mol
• Monoisotopic Mass: 263.93957g/mol
• Topological Polar Surface Area: 71.8Ų
• Heavy Atom Count: 11
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.88600
• PSA: 71.84000
• Refractive Index: 1.726
• Boiling Point: 352.9°C at 760 mmHg
• Melting Point: 124.0 to 128.0 deg-C
• Flash Point: 167.2℃
• λmax: 392(Hexane)(lit.)
• Density: 2.101

4-Iodo-2-nitroaniline Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R22; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 22-43
• Signal Word：Warning

4-Iodo-2-nitroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%